5,8-Dioxaspiro[3.5]nonane-2-carboxylic acid

• IUPAC Name: 5,8-dioxaspiro[3.5]nonane-2-carboxylic acid
• InChI: InChI=1S/C8H12O4/c9-7(10)6-3-8(4-6)5-11-1-2-12-8/h6H,1-5H2,(H,9,10)
• InChI Key: ZMSREWUVHJJPMN-UHFFFAOYSA-N
• Canonical SMILES: C1COC2(CC(C2)C(=O)O)CO1
• Molecular Formula: C8H12O4
• Molecular Weight: 172.18 g/mol

Description

5,8-Dioxaspiro[3.5]nonane-2-carboxylic acid is a chemical compound. It is not intended for human or veterinary use and is typically used for research purposes.

Molecular Structure Analysis

The molecular formula of this compound is C8H12O4. Its InChI code is 1S/C8H12O4/c9-7(10)6-3-8(4-6)5-11-1-2-12-8/h6H,1-5H2,(H,9,10). The molecular weight of the compound is 172.18.

Physical And Chemical Properties Analysis

This compound is an oil at room temperature. The compound should be stored at a temperature of 4 degrees Celsius.

Scientific Research Applications

Synthesis in Organic Chemistry

5,8-Dioxaspiro[3.5]nonane-2-carboxylic acid and its derivatives find significant applications in the field of organic synthesis. A notable example is the development of 4-Oxoheptanedioic acid, which serves as an orthogonal linker for solid-phase synthesis of base-sensitive oligonucleotides. This compound reacts readily with alcohols and has been used to derivatize nucleosides and synthesize oligonucleotides (Leisvuori et al., 2008).

Asymmetric Synthesis Studies

In asymmetric synthesis, derivatives of this compound are used as intermediates. For instance, (2S)-2-(3-Oxo-1,4-dioxaspiro[4.5]decan-2-yl)ethanoic acid has been studied as an intermediate in the asymmetric synthesis of α-hydroxyalkanoic acids (Tsai et al., 2008).

Synthesis of Spiroacetals

The synthesis of spiroacetals, which are important in various biological and chemical processes, often involves compounds related to this compound. For example, efficient synthesis methods for triazole-containing spiro dilactones have been developed, showcasing the versatility of these compounds in creating multifunctional structures (Ghochikyan et al., 2016).

Insect Pheromone Synthesis

In the study of insect pheromones, spiroacetal structures derived from this compound have been explored. These compounds are crucial in the synthesis of insect pheromones and have implications for biological and environmental studies (Francke & Kitching, 2001).

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning". Hazard statements associated with the compound include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary statements include recommendations for handling and storage, as well as first aid measures.